Cas no 1070879-32-1 (4-Bromo-6-(trifluoromethyl)quinoline)

4-Bromo-6-(trifluoromethyl)quinoline structure
1070879-32-1 structure
Product Name:4-Bromo-6-(trifluoromethyl)quinoline
CAS No:1070879-32-1
MF:C10H5BrF3N
MW:276.052612066269
MDL:MFCD11505113
CID:1066535
PubChem ID:18921551
Update Time:2025-04-20

4-Bromo-6-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-6-(trifluoromethyl)quinoline
    • 4-Bromo-6-trifluoromethylquinoline
    • 4-Bromo-6-trifluoromethyl-quinoline
    • AK143114
    • ZRNZIUQSTWFKRN-UHFFFAOYSA-N
    • PC404569
    • BB 0241060
    • T6137
    • 1070879-32-1
    • DS-7613
    • AKOS005198903
    • SCHEMBL8547469
    • SB71581
    • AMY38365
    • DTXSID70596501
    • C71271
    • VSB87932
    • A925035
    • MFCD11505113
    • DB-123368
    • MDL: MFCD11505113
    • Inchi: 1S/C10H5BrF3N/c11-8-3-4-15-9-2-1-6(5-7(8)9)10(12,13)14/h1-5H
    • InChI Key: ZRNZIUQSTWFKRN-UHFFFAOYSA-N
    • SMILES: BrC1C=CN=C2C=CC(C(F)(F)F)=CC2=1

Computed Properties

  • Exact Mass: 274.95600
  • Monoisotopic Mass: 274.95575g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 12.9

Experimental Properties

  • Boiling Point: 301.3°C at 760 mmHg
  • PSA: 12.89000
  • LogP: 4.01610

4-Bromo-6-(trifluoromethyl)quinoline Security Information

4-Bromo-6-(trifluoromethyl)quinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Apollo Scientific
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abcr
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